![molecular formula C11H12F2N4O3 B6172332 (2R,3R)-5-{4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol CAS No. 2648929-45-5](/img/no-structure.png)
(2R,3R)-5-{4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol
Overview
Description
(2R,3R)-5-{4-amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl}-4,4-difluoro-2-(hydroxymethyl)oxolan-3-ol is a useful research compound. Its molecular formula is C11H12F2N4O3 and its molecular weight is 286.2. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the pyrrolo[2,3-d]pyrimidine ring system, followed by the attachment of the difluoromethyl group and the hydroxymethyl group to the ring system. The final step involves the attachment of the sugar moiety to the ring system.", "Starting Materials": [ "2,4-dichloro-5-fluoropyrimidine", "4-amino-7H-pyrrolo[2,3-d]pyrimidine", "formaldehyde", "sodium borohydride", "acetic anhydride", "triethylamine", "2,3-O-isopropylidene-D-glyceraldehyde", "p-toluenesulfonic acid", "tetra-n-butylammonium fluoride", "methanol", "acetonitrile", "water" ], "Reaction": [ "Step 1: Synthesis of 4-amino-7H-pyrrolo[2,3-d]pyrimidine by reacting 2,4-dichloro-5-fluoropyrimidine with 4-amino-7H-pyrrolo[2,3-d]pyrimidine in the presence of sodium borohydride and acetic anhydride.", "Step 2: Synthesis of difluoromethyl group by reacting formaldehyde with triethylamine and tetra-n-butylammonium fluoride in methanol.", "Step 3: Synthesis of hydroxymethyl group by reacting 2,3-O-isopropylidene-D-glyceraldehyde with p-toluenesulfonic acid in acetonitrile.", "Step 4: Attachment of difluoromethyl group to 4-amino-7H-pyrrolo[2,3-d]pyrimidine by reacting the compound from step 1 with the compound from step 2 in the presence of water.", "Step 5: Attachment of hydroxymethyl group to the compound from step 4 by reacting the compound from step 4 with the compound from step 3.", "Step 6: Attachment of sugar moiety to the compound from step 5 by reacting the compound from step 5 with a suitable sugar derivative." ] } | |
CAS RN |
2648929-45-5 |
Molecular Formula |
C11H12F2N4O3 |
Molecular Weight |
286.2 |
Purity |
95 |
Origin of Product |
United States |
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